Cas no 37874-93-4 (1-[4-(3-cyclopentylpropyl)phenyl]ethanone)
37874-93-4 structure
Product Name:1-[4-(3-cyclopentylpropyl)phenyl]ethanone
CAS No:37874-93-4
MF:C16H22O
MW:230.345284938812
CID:922724
PubChem ID:299753
Update Time:2025-04-19
1-[4-(3-cyclopentylpropyl)phenyl]ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(3-cyclopentylpropyl)phenyl]ethanone
- NSC-173058
- DTXSID40305985
- NSC173058
- 37874-93-4
-
- Inchi: 1S/C16H22O/c1-13(17)16-11-9-15(10-12-16)8-4-7-14-5-2-3-6-14/h9-12,14H,2-8H2,1H3
- InChI Key: PCLVBIPPFLSAJR-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC(=CC=1)CCCC1CCCC1
Computed Properties
- Exact Mass: 230.16716
- Monoisotopic Mass: 230.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1-[4-(3-cyclopentylpropyl)phenyl]ethanone Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
37874-93-4 (1-[4-(3-cyclopentylpropyl)phenyl]ethanone) Related Products
- 582-62-7(3-Methyl-1-phenylbutan-1-one)
- 18594-05-3(4'-Cyclohexylacetophenone)
- 5422-88-8(Cyclopentyl phenyl ketone)
- 1671-77-8(4’-Methylvalerophenone)
- 37593-03-6(4'-Heptylacetophenone)
- 37593-05-8(4-n-Nonylacetophenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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